2,3-Dibromo-4,5-dimethylpyridine
Overview
Description
2,3-Dibromo-4,5-dimethylpyridine (2,3-DBDMP) is a heterocyclic compound containing a pyridine ring with two bromine atoms at the 2 and 3 positions, and two methyl groups at the 4 and 5 positions. It is a colorless liquid with a pungent odor, and is soluble in water and organic solvents. 2,3-DBDMP is used in a variety of applications, from industrial processes to pharmaceuticals.
Scientific Research Applications
2,3-Dibromo-4,5-dimethylpyridine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as an inhibitor of enzyme activity. It is also used in the synthesis of pharmaceuticals and in the study of biochemical and physiological processes.
Mechanism of Action
2,3-Dibromo-4,5-dimethylpyridine has been shown to inhibit a variety of enzymes, including cytochrome P450 enzymes, which are responsible for metabolizing drugs and other compounds in the body. It has also been shown to inhibit the activity of other enzymes, such as proteases and phosphatases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds in the body. It has also been shown to inhibit the activity of other enzymes, such as proteases and phosphatases, which can lead to changes in cell signaling pathways.
Advantages and Limitations for Lab Experiments
2,3-Dibromo-4,5-dimethylpyridine has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also soluble in a variety of solvents, making it easy to work with. However, it can be toxic and must be handled with care.
Future Directions
There are a number of potential future directions for research into 2,3-Dibromo-4,5-dimethylpyridine. One potential direction is to investigate its effects on other enzymes and biochemical pathways. Another potential direction is to investigate its potential applications in drug synthesis and drug delivery. Additionally, further research into the mechanism of action of this compound could provide insight into its potential therapeutic applications. Finally, further research into the structure-activity relationships of this compound could provide insight into its potential applications in other areas, such as materials science.
properties
IUPAC Name |
2,3-dibromo-4,5-dimethylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2N/c1-4-3-10-7(9)6(8)5(4)2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEIMZSZZLPUJPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=C1C)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30554061 |
Source
|
| Record name | 2,3-Dibromo-4,5-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30554061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117846-57-8 |
Source
|
| Record name | 2,3-Dibromo-4,5-dimethylpyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=117846-57-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dibromo-4,5-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30554061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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